N-(4-methylbenzyl)-3-(1H-tetrazol-1-yl)benzamide

• IUPAC Name: N-[(4-methylphenyl)methyl]-3-(tetrazol-1-yl)benzamide
• InChI: InChI=1S/C16H15N5O/c1-12-5-7-13(8-6-12)10-17-16(22)14-3-2-4-15(9-14)21-11-18-19-20-21/h2-9,11H,10H2,1H3,(H,17,22)
• InChI Key: WVMOPBNEMSJXMH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CNC(=O)C2=CC(=CC=C2)N3C=NN=N3
• Molecular Formula: C16H15N5O
• Molecular Weight: 293.32 g/mol

Description

N-(4-methylbenzyl)-3-(1H-tetrazol-1-yl)benzamide, also known as MMB-TAZ, is a synthetic compound that has gained attention in recent years due to its potential applications in scientific research. This compound is a tetrazole-based ligand that has been found to have high affinity and selectivity for the G protein-coupled receptor, GPR139. GPR139 is a relatively new receptor that has been implicated in a variety of physiological processes, including the regulation of mood, anxiety, and addiction. The discovery of MMB-TAZ has opened up new avenues for studying the function of GPR139 and its potential as a therapeutic target.

Mechanism of Action

The exact mechanism of action of N-(4-methylbenzyl)-3-(1H-tetrazol-1-yl)benzamide is not fully understood, but it is believed to act as an agonist of GPR139. Activation of GPR139 has been shown to modulate the activity of several neurotransmitter systems, including the dopamine and glutamate systems. This modulation may underlie the effects of GPR139 activation on mood, anxiety, and addiction-related behaviors.
Biochemical and Physiological Effects:
Activation of GPR139 by this compound has been shown to have several biochemical and physiological effects. In animal models, GPR139 activation has been shown to increase dopamine release in the striatum, a brain region involved in reward processing. This effect may underlie the potential of GPR139 as a target for the development of new treatments for addiction-related disorders. GPR139 activation has also been shown to reduce anxiety-related behaviors in animal models, suggesting a potential role for GPR139 in the regulation of mood and anxiety.

Advantages and Limitations for Lab Experiments

One advantage of N-(4-methylbenzyl)-3-(1H-tetrazol-1-yl)benzamide as a tool for studying GPR139 is its high affinity and selectivity for this receptor. This allows for more precise manipulation of GPR139 activity in animal models. However, one limitation of this compound is its relatively low potency, which may require higher doses to achieve significant effects. Additionally, the long-term effects of this compound on GPR139 activity and downstream signaling pathways are not fully understood, which may limit its use in certain types of experiments.

Future Directions

There are several potential future directions for research on N-(4-methylbenzyl)-3-(1H-tetrazol-1-yl)benzamide and GPR139. One area of interest is the development of more potent and selective GPR139 agonists. These compounds may have greater therapeutic potential for the treatment of psychiatric disorders. Another area of interest is the investigation of the downstream signaling pathways activated by GPR139, which may reveal new targets for drug development. Finally, the role of GPR139 in other physiological processes, such as metabolism and immune function, remains largely unknown and warrants further investigation.

Synthesis Methods

The synthesis of N-(4-methylbenzyl)-3-(1H-tetrazol-1-yl)benzamide is a multi-step process that involves the use of several chemical reagents. The first step involves the reaction of 4-methylbenzylamine with 2-bromo-1-(4-methylphenyl)ethanone to form an intermediate compound. This intermediate is then reacted with sodium azide to form the tetrazole ring. Finally, the tetrazole intermediate is coupled with 3-bromo-N-(4-methylbenzyl)benzamide to yield the final product, this compound.

Scientific Research Applications

N-(4-methylbenzyl)-3-(1H-tetrazol-1-yl)benzamide has been found to have high affinity and selectivity for GPR139, making it a valuable tool for studying the function of this receptor. Recent studies have shown that GPR139 is involved in the regulation of mood and anxiety, making it a potential target for the development of new therapeutics for psychiatric disorders. This compound has been used to study the effects of GPR139 activation on neuronal activity and behavior in animal models. It has also been used to investigate the role of GPR139 in the regulation of dopamine release and addiction-related behaviors.